1-[5-Bromo-1-(2-trimethylsilylethoxymethyl)-1,2,4-triazol-3-yl]-N,N-dimethylmethanamine

• IUPAC Name: 1-[5-bromo-1-(2-trimethylsilylethoxymethyl)-1,2,4-triazol-3-yl]-N,N-dimethylmethanamine
• InChI: InChI=1S/C11H23BrN4OSi/c1-15(2)8-10-13-11(12)16(14-10)9-17-6-7-18(3,4)5/h6-9H2,1-5H3
• InChI Key: IWNAOOOCNYIRKQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=NN(C(=N1)Br)COCC[Si](C)(C)C
• Molecular Formula: C11H23BrN4OSi
• Molecular Weight: 335.32 g/mol
• CAS No.: 2361635-63-2

Description

The compound is a derivative of 1,2,4-triazole, which is a class of heterocyclic compounds containing a five-membered ring with three nitrogen atoms and two carbon atoms. The presence of a bromine atom and a trimethylsilyl group suggests that it could be used in various organic synthesis reactions.

Molecular Structure Analysis

The InChI code provided suggests that the compound has a molecular weight of 278.22. It contains a 1,2,4-triazole ring substituted with a bromine atom and a trimethylsilyl group.

Physical And Chemical Properties Analysis

Based on the InChI code, the compound is a solid at room temperature. Other physical and chemical properties such as melting point, boiling point, solubility, etc., are not available from the information provided.

Scientific Research Applications

Brominated Compounds and Silyl Groups in Synthesis

Brominated compounds are valuable intermediates in organic synthesis due to their reactivity, which allows for further functional group transformations. For example, brominated trihalomethylenones have been explored as precursors in the synthesis of various heterocycles, demonstrating the versatility of brominated intermediates in constructing complex molecules (Martins et al., 2013). Similarly, the use of bromo(methoxy)methyltrimethylsilane in the synthesis of silyl heterocycles highlights the role of silyl groups in the formation of five-membered heterocycles, illustrating the utility of silyl-containing reagents in organic synthesis (Degl'innocenti et al., 2006).

Triazole Derivatives

Triazoles are another class of compounds with significant scientific interest, often synthesized through click chemistry approaches. They serve in various applications, from medicinal chemistry to materials science. The direct silylation of 1,3-azoles, for instance, provides an efficient method to obtain trimethylsilyl derivatives, which can be useful in further synthetic steps or in modifying the properties of the molecules for specific applications (Zarudnitskii et al., 2006).

Safety and Hazards

The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it may cause skin irritation, serious eye irritation, and may be harmful if swallowed. Appropriate safety measures should be taken when handling this compound.